Cas no 2680797-30-0 (4-[(2-Methoxyethyl)[(prop-2-en-1-yloxy)carbonyl]amino]benzoic acid)

• Product Name: 4-[(2-Methoxyethyl)[(prop-2-en-1-yloxy)carbonyl]amino]benzoic acid
• CAS No: 2680797-30-0
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 5891933
• PubChem ID: 165911435
• Update Time: 2025-05-20

4-[(2-Methoxyethyl)[(prop-2-en-1-yloxy)carbonyl]amino]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680797-30-0
• EN300-28285648
• 4-[(2-methoxyethyl)[(prop-2-en-1-yloxy)carbonyl]amino]benzoic acid
• 4-[(2-Methoxyethyl)[(prop-2-en-1-yloxy)carbonyl]amino]benzoic acid

• Inchi： 1S/C14H17NO5/c1-3-9-20-14(18)15(8-10-19-2)12-6-4-11(5-7-12)13(16)17/h3-7H,1,8-10H2,2H3,(H,16,17)
• InChI Key： JBNBSZZXLATPME-UHFFFAOYSA-N
• SMILES： O(C)CCN(C(=O)OCC=C)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 279.11067264g/mol
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.1Ų

Additional information on 4-[(2-Methoxyethyl)[(prop-2-en-1-yloxy)carbonyl]amino]benzoic acid

4-[(2-Methoxyethyl)[(prop-2-en-1-yloxy)carbonyl]amino]benzoic Acid: A Comprehensive Overview

The compound with CAS No. 2680797-30-0, known as 4-[(2-Methoxyethyl)[(prop-2-en-1-yloxy)carbonyl]amino]benzoic acid, is a highly specialized organic compound with significant applications in various fields, particularly in pharmaceuticals and materials science. This compound has garnered attention due to its unique chemical structure and promising properties, which have been extensively studied in recent years.

4-[(2-Methoxyethyl)[(prop-2-en-1-yloxy)carbonyl]amino]benzoic acid is characterized by its complex molecular architecture, featuring a benzoic acid moiety linked to a substituted amino group. The presence of the methoxyethyl and propenoyloxy groups introduces versatility in its reactivity and functionality. Recent studies have highlighted its potential as a precursor for synthesizing advanced materials, such as biodegradable polymers and drug delivery systems.

One of the most notable aspects of this compound is its role in the development of bioactive materials. Researchers have explored its ability to undergo controlled polymerization, leading to the formation of hydrogels with tunable mechanical properties. These hydrogels have shown promise in biomedical applications, such as tissue engineering and drug delivery, due to their biocompatibility and ability to encapsulate therapeutic agents effectively.

In addition to its material science applications, 4-[(2-Methoxyethyl)[(prop-2-en-1-yloxy)carbonyl]amino]benzoic acid has also been investigated for its pharmacological properties. Studies have demonstrated that this compound exhibits antioxidant activity, which could be harnessed in the development of novel therapeutic agents targeting oxidative stress-related diseases. Furthermore, its ability to modulate cellular signaling pathways has opened avenues for research in oncology and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the benzoic acid derivative and subsequent functionalization with the methoxyethyl and propenoyloxy groups. Recent advancements in catalysis have enabled higher yields and improved purity, making this compound more accessible for large-scale applications.

From an environmental perspective, 4-[(2-Methoxyethyl)[(prop-2-en-1-yloxy)carbonyl]amino]benzoic acid has been evaluated for its biodegradability and eco-friendly properties. Preliminary studies suggest that it can be metabolized by microorganisms under specific conditions, reducing its environmental footprint compared to traditional synthetic materials.

In conclusion, 4-[(2-Methoxyethyl)[(prop-2-en-1-yloxy)carbonyl]amino]benzoic acid (CAS No. 2680797-30-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in the fields of materials science and pharmaceuticals. As research continues to uncover new potentials for this compound, it is expected to contribute significantly to the advancement of sustainable technologies and innovative therapeutic solutions.